2-Cyano-5-cyclopropoxyisonicotinic acid

• Molecular Formula: C10H8N2O3
• Molecular Weight: 204.18 g/mol
• IUPAC Name: 2-cyano-5-cyclopropyloxypyridine-4-carboxylic acid
• InChI: InChI=1S/C10H8N2O3/c11-4-6-3-8(10(13)14)9(5-12-6)15-7-1-2-7/h3,5,7H,1-2H2,(H,13,14)
• InChI Key: ONXBEROCAJYHBH-UHFFFAOYSA-N
• Canonical SMILES: C1CC1OC2=C(C=C(N=C2)C#N)C(=O)O

Description

2-Cyano-5-cyclopropoxyisonicotinic acid is a substituted isonicotinic acid derivative featuring a cyano group (-CN) at the 2-position and a cyclopropoxy (-O-C3H5) moiety at the 5-position of the pyridine ring.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-Cyano-5-cyclopropoxyisonicotinic acid typically involves multi-step organic reactions. One common method is the Suzuki–Miyaura coupling reaction , which is widely used for forming carbon-carbon bonds. This reaction involves the coupling of a boronic acid derivative with a halogenated precursor under the influence of a palladium catalyst . The reaction conditions are generally mild and functional group tolerant, making it suitable for synthesizing complex molecules like 2-Cyano-5-cyclopropoxyisonicotinic acid .

Industrial Production Methods

Industrial production methods for this compound are not well-documented in the public domain. the principles of green chemistry and sustainable practices are often applied to optimize the synthesis process. This includes the use of environmentally benign reagents and solvents, as well as energy-efficient reaction conditions .

Chemical Reactions Analysis

Types of Reactions

2-Cyano-5-cyclopropoxyisonicotinic acid can undergo various types of chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding oxides.

Reduction: Reduction reactions can convert the cyano group to an amine group.

Substitution: The cyano group can be substituted with other functional groups under appropriate conditions.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO₄) and chromium trioxide (CrO₃).

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH₄) and hydrogen gas (H₂) in the presence of a catalyst are used.

Substitution: Nucleophilic substitution reactions often involve reagents like sodium azide (NaN₃) and sodium hydride (NaH).

Major Products

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield carboxylic acids, while reduction can produce amines .

Scientific Research Applications

2-Cyano-5-cyclopropoxyisonicotinic acid has a wide range of applications in scientific research:

Chemistry: It is used as a building block in the synthesis of more complex organic molecules.

Biology: The compound is studied for its potential biological activities, including antimicrobial and antifungal properties.

Medicine: Research is ongoing to explore its potential as a pharmaceutical intermediate in drug development.

Industry: It is used in the production of agrochemicals and dyes.

Mechanism of Action

The mechanism of action of 2-Cyano-5-cyclopropoxyisonicotinic acid involves its interaction with specific molecular targets. The cyano group is known to participate in various biochemical pathways, potentially inhibiting enzymes or interacting with receptors. The exact molecular targets and pathways are still under investigation, but preliminary studies suggest that it may affect cellular respiration and metabolic processes .

Comparison with Similar Compounds

2-Chloro-6-methylpyrimidine-4-carboxylic Acid

Key Data :

• CAS Number : 89581-58-8
• Molecular Formula : C6H5ClN2O2
• Molecular Weight : 188.57 g/mol
• Substituents : Chloro (C2), methyl (C6)

Comparison :

• Steric Effects : The methyl group at C6 is less bulky than the cyclopropoxy group in the target compound, which may reduce steric hindrance during synthetic modifications .

2-Aminonicotinic Acid

Key Data :

• CAS Number : 5345-47-1
• Molecular Formula : C6H6N2O2
• Molecular Weight : 138.12 g/mol
• Substituents: Amino (C2)

Comparison :

• Polarity and Solubility: The amino group introduces basicity and hydrogen-bonding capacity, likely enhancing water solubility compared to the cyano-substituted target compound.
• Thermal Stability : A high melting point (295–297°C) suggests strong intermolecular interactions, contrasting with the hypothetical lower melting point of the target compound due to its less polar cyclopropoxy group .

5-(3-Fluorophenyl)-2-hydroxyisonicotinic Acid

Key Data :

• CAS Number : 1267011-08-4
• Molecular Formula: C12H8FNO3
• Molecular Weight : 245.20 g/mol
• Substituents : Hydroxy (C2), 3-fluorophenyl (C5)

Comparison :

• Acidity: The hydroxy group at C2 (pKa ~3–4) would make this compound more acidic than the cyano-substituted target compound, affecting salt formation and bioavailability .

Discussion of Substituent Effects

• Cyano vs. Chloro/Amino/Hydroxy: The cyano group’s strong electron-withdrawing nature may increase the acidity of the carboxylic acid moiety compared to amino or hydroxy substituents.
• Cyclopropoxy vs.

Research Implications and Limitations

Key gaps include:

• Lack of solubility, stability, and bioactivity data for 2-cyano-5-cyclopropoxyisonicotinic acid.
• Limited application-specific information in the provided evidence.

Future studies should prioritize synthesis and characterization to confirm theoretical predictions derived from substituent chemistry.